Cas no 134069-73-1 (8-[4,4-bis(4-fluorophenyl)butyl]-3-ethyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one)

• Product Name: 8-[4,4-bis(4-fluorophenyl)butyl]-3-ethyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• CAS No: 134069-73-1
• MF: C₂₆H₃₀F₂N₂O₂
• MW: 440.525413990021
• CID: 1242883
• PubChem ID: 3077259
• Update Time: 2025-04-20

8-[4,4-bis(4-fluorophenyl)butyl]-3-ethyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-[4,4-bis(4-fluorophenyl)butyl]-3-ethyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• 134069-73-1
• 8-(4,4-Bis(4-fluorophenyl)butyl)-3-ethyl-4-methylene-1-oxa-3,8-diazaspiro(4.5)decan-2-one
• 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-ethyl-4-methylene-
• DTXSID30928405
• SCHEMBL9666472

• Inchi： 1S/C26H30F2N2O2/c1-3-30-19(2)26(32-25(30)31)14-17-29(18-15-26)16-4-5-24(20-6-10-22(27)11-7-20)21-8-12-23(28)13-9-21/h6-13,24H,2-5,14-18H2,1H3
• InChI Key： RQCQFYAOSOZJQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)CCCN1CCC2(C(=C)N(CC)C(=O)O2)CC1

Computed Properties

• Exact Mass: 440.22753453g/mol
• Monoisotopic Mass: 440.22753453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 32.8Ų